Cas no 78044-62-9 (Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-)
78044-62-9 structure
Product Name:Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
CAS No:78044-62-9
MF:C11H18O4
MW:214.258224010468
CID:535087
PubChem ID:12634561
Update Time:2025-04-19
Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-
- ethyl (2S)-2-acetyl-2-methyl-5-oxohexanoate
- DTXSID40505140
- 78044-62-9
-
- Inchi: 1S/C11H18O4/c1-5-15-10(14)11(4,9(3)13)7-6-8(2)12/h5-7H2,1-4H3/t11-/m0/s1
- InChI Key: CNZDATVMDLHXGZ-NSHDSACASA-N
- SMILES: O(CC)C([C@@](C(C)=O)(C)CCC(C)=O)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)- Related Literature
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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4. Diterpenoids
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
78044-62-9 (Hexanoic acid, 2-acetyl-2-methyl-5-oxo-, ethyl ester, (S)-) Related Products
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- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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